molecular formula C6H12O2 B1197970 2-Methoxytetrahydropyran CAS No. 6581-66-4

2-Methoxytetrahydropyran

Cat. No. B1197970
CAS RN: 6581-66-4
M. Wt: 116.16 g/mol
InChI Key: XTDKZSUYCXHXJM-UHFFFAOYSA-N
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Description

2-Methoxytetrahydropyran is a methoxy-substituted tetrahydropyran . The α- and β-glycosidic C1-O1 bonds of the axial and equatorial forms of 2-methoxytetrahydropyran have been investigated by ab initio conformational study .


Synthesis Analysis

The stereochemical properties of the glycosidic linkage of 2-methoxytetrahydropyran have been studied by the quantum-chemical PCILO method . It undergoes an elimination reaction in the gas phase to yield 3, 4-dihydro-2H-pyran and methanol .


Molecular Structure Analysis

The molecular formula of 2-Methoxytetrahydropyran is C6H12O2 . Its molecular weight is 116.16 . The InChI key is XTDKZSUYCXHXJM-UHFFFAOYSA-N .


Chemical Reactions Analysis

2-Methoxytetrahydropyran undergoes an elimination reaction in the gas phase to yield 3, 4-dihydro-2H-pyran and methanol .


Physical And Chemical Properties Analysis

2-Methoxytetrahydropyran is a liquid with a refractive index of n20/D 1.425 (lit.) . It has a boiling point of 128-129 °C (lit.) and a density of 0.963 g/mL at 25 °C (lit.) .

Scientific Research Applications

Conformational Equilibria Studies

2-Methoxytetrahydropyran has been used in studies related to conformational equilibria . These studies have provided further evidence that changes in optical rotation at the D-line of sodium, which occur with changes in solvent, largely reflect changes in conformational equilibria .

Nuclear Magnetic Resonance (NMR) Spectrum Analysis

Changes in the nuclear magnetic resonance spectrum of 4,4,5,5-tetradeuterio-2-methoxytetrahydropyran and in the rotation of s(+)-2-methoxytetrahydropyran with changes in solvent have been interpreted to show that solvents capable of donating a hydrogen to a hydrogen bond have an effect on the magnitude of the anomeric effect .

Solvation Effects

Solvation effects on 2-Methoxytetrahydropyran have been studied. It has been found that solvents capable of donating a hydrogen to a hydrogen bond have an effect on the magnitude of the anomeric effect which is greater than that resulting from the change in the dielectric constant of the solvent .

Synthesis of Methyl 2-deoxy-e-L-erythro-pentopyranoside

The methyl 2-deoxy-e-L-erythro-pentopyranoside was synthesized from di-0-acetyl-L-arabinal by way of an iodomethoxylation . Deuterolysis of the resulting 1,2-trans-acetylated methyl 2-deoxy-2-iodopentosides is shown to proceed in one case with extensive inversion of configuration and with extensive retention in the other case .

Quantum-Chemical PCILO Method

Stereochemical properties of the glycosidic linkage of 2-methoxytetrahydropyran have been studied by the quantum-chemical PCILO method .

Gas Phase Elimination Reaction

2-Methoxytetrahydropyran undergoes elimination reaction in the gas phase to yield 3, 4-dihydro-2H-pyran and methanol .

Proton Resonance Spectra Analysis

Proton resonance spectra of 2-methoxytetrahydropyran has been analyzed .

Organic Synthesis and Drug Delivery Systems

2-Methoxytetrahydropyran is a versatile chemical compound widely used in scientific research. With its unique properties, this material finds applications in various fields, from organic synthesis to drug delivery systems.

Safety and Hazards

2-Methoxytetrahydropyran is a flammable liquid and vapor . It is advised to avoid ingestion and inhalation, keep away from open flames, hot surfaces, and sources of ignition . Use only non-sparking tools and take precautionary measures against static discharges .

properties

IUPAC Name

2-methoxyoxane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H12O2/c1-7-6-4-2-3-5-8-6/h6H,2-5H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XTDKZSUYCXHXJM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1CCCCO1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H12O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90984305
Record name 2-Methoxyoxane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90984305
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

116.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-Methoxytetrahydropyran

CAS RN

6581-66-4
Record name Tetrahydro-2-methoxy-2H-pyran
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=6581-66-4
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Pyran, 2-methoxy-tetrahydro-
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006581664
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 2-Methoxyoxane
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90984305
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name Tetrahydro-2-methoxy-2H-pyran
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.026.827
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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